Cas no 1352539-19-5 (Dimethyl-[5-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine)

• Product Name: Dimethyl-[5-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine
• CAS No: 1352539-19-5
• MF: C₂₀H₂₇N₃O₂S
• MW: 373.512283563614
• CID: 5179141
• Update Time: 2025-11-01

Dimethyl-[5-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[5-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine
• N,N,3-Trimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine

• Inchi： 1S/C20H27N3O2S/c1-15-8-10-18(11-9-15)26(24,25)23-12-6-5-7-19(23)17-13-16(2)20(21-14-17)22(3)4/h8-11,13-14,19H,5-7,12H2,1-4H3
• InChI Key： UNXGYQDWHFCDOQ-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(C2CCCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1C

Additional information on Dimethyl-[5-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine

Research Brief on Dimethyl-[5-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine (CAS: 1352539-19-5)

Dimethyl-[5-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine (CAS: 1352539-19-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, with its unique structural features, has been explored for its potential applications in drug discovery and development, particularly in targeting specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic potential.

The synthesis of Dimethyl-[5-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine involves a multi-step process that ensures high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound, confirming its structural integrity. Researchers have also utilized computational modeling to predict its binding affinity and interactions with biological targets, which has been instrumental in guiding subsequent experimental studies.

Pharmacological evaluations of this compound have revealed promising activity in modulating specific enzyme systems and receptor interactions. In vitro assays have demonstrated its efficacy in inhibiting key enzymes involved in disease pathways, suggesting its potential as a lead compound for further optimization. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

One of the most notable findings from recent research is the compound's ability to selectively target certain biological pathways while minimizing off-target effects. This selectivity is attributed to its unique chemical structure, which allows for precise interactions with target proteins. Such specificity is highly desirable in drug development, as it reduces the likelihood of adverse effects and enhances therapeutic efficacy.

Despite these promising results, further studies are needed to fully elucidate the compound's mechanism of action and to evaluate its safety and efficacy in more complex biological systems. Ongoing research is focused on optimizing its chemical structure to improve its pharmacological properties and to explore its potential in treating various diseases, including cancer and neurodegenerative disorders.

In conclusion, Dimethyl-[5-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine (CAS: 1352539-19-5) represents a promising candidate for drug development, with its unique structural and pharmacological properties offering new opportunities for therapeutic innovation. Continued research and collaboration across disciplines will be essential to fully realize its potential and to translate these findings into clinical applications.